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Compound of Interest

Compound Name: Pyrrolidin-2-ylmethanamine

Cat. No.: B1209507

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the available toxicological
information for pyrrolidin-2-ylmethanamine and related compounds. It is intended for
informational purposes for a scientific audience and is not a substitute for a comprehensive
safety assessment. Direct toxicological data for pyrrolidin-2-ylmethanamine is limited in
publicly available literature. Therefore, this guide also includes data on structurally related
compounds, such as N-methyl-2-pyrrolidone (NMP) and pyrrolidine, to provide insights into the
potential toxicological profile of the pyrrolidine moiety. The toxicological properties of
pyrrolidin-2-ylmethanamine itself may differ significantly from these related compounds.

Introduction

Pyrrolidin-2-ylmethanamine is a primary amine featuring a pyrrolidine ring. This structural
motif is present in numerous biologically active compounds, including natural alkaloids and
synthetic pharmaceuticals.[1] A thorough understanding of its toxicological profile is essential
for its safe handling and for the development of any potential applications in drug discovery and
other fields. This guide summarizes the available data on the acute and potential chronic
toxicity, genotoxicity, and local tolerance of pyrrolidin-2-ylmethanamine and related
compounds, and provides an overview of standard experimental protocols for toxicological
assessment.

Physicochemical Properties
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Property Value Reference
IUPAC Name (pyrrolidin-2-yl)methanamine

Molecular Formula CsH12N:2 [2]
Molecular Weight 100.16 g/mol [2]

CAS Number 57734-57-3

Toxicological Data

Direct and comprehensive toxicological studies on pyrrolidin-2-ylmethanamine are not readily
available in the public domain. Safety Data Sheets (SDS) for pyrrolidin-2-ylmethanamine and
its derivatives consistently indicate that it is a flammable liquid and vapor, and causes severe
skin burns and eye damage.[3][4][5] For a more detailed, albeit surrogate, understanding of
potential toxicities, data from structurally related compounds are presented below.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a
single exposure to a substance.

Pyrrolidin-2-ylmethanamine (from SDS):

Hazard Statement Classification
Flammable liquid and vapour H226
Causes severe skin burns and eye damage H314

N-Methyl-2-pyrrolidone (NMP) - A Structurally Related Solvent:

Route of Exposure  Species LD50/LC50 Reference
Oral Rat 4150 mg/kg [6]
Dermal Rat > 5000 mg/kg [6]
Inhalation (4h) Rat > 5.1 mg/L (aerosol) [6]
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Skin and Eye Irritation

Based on available safety data, pyrrolidin-2-ylmethanamine is considered to be corrosive to
the skin and eyes.[3][4][5]

Genotoxicity

Genotoxicity assays are performed to detect direct or indirect DNA damage, which can lead to
mutations or cancer. While no specific genotoxicity data for pyrrolidin-2-ylmethanamine was
found, a study on a complex molecule containing a pyrrolidine ring indicated that the ring could
be bioactivated to form reactive iminium ion intermediates that may be responsible for
genotoxicity.[7]

For the related compound NMP, it is generally not considered to have genotoxic potential in
Vivo.[8]

Repeated Dose Toxicity

No specific repeated dose toxicity studies for pyrrolidin-2-ylmethanamine were identified. For
NMP, subchronic studies in rats have shown effects on the liver and kidneys at higher doses.[9]
[10]

Reproductive and Developmental Toxicity

There is no available data on the reproductive and developmental toxicity of pyrrolidin-2-
ylmethanamine. The related compound, NMP, has been shown to cause developmental
toxicity in rats, including decreased fetal weights and delayed ossification, at maternally toxic
doses.[11][12][13][14][15]

Carcinogenicity

No carcinogenicity studies for pyrrolidin-2-ylmethanamine were found. Long-term studies on
NMP in rats did not show evidence of carcinogenicity.[16]

Experimental Protocols

The following sections describe the general methodologies for key toxicological experiments,
based on OECD (Organisation for Economic Co-operation and Development) guidelines.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to assess the acute oral toxicity of a substance. It involves a stepwise
procedure using a limited number of animals.

Methodology:

Sighting Study: A preliminary study is conducted to determine the appropriate starting dose
for the main study.

e Main Study: Groups of animals, typically female rats, are dosed at one of the fixed dose
levels (5, 50, 300, 2000, or 5000 mg/kg).[6][17]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[6]

o Endpoint: The test allows for the classification of the substance into a GHS (Globally
Harmonized System) toxicity category.[4]
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Acute Oral Toxicity (OECD 420) Workflow.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD 439)

This in vitro method uses a reconstructed human epidermis model to assess the skin irritation
potential of a substance, reducing the need for animal testing.[5][18][19][20]

Methodology:
o Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated.

o Test Substance Application: The test substance is applied topically to the tissue surface for a
defined period (e.g., 60 minutes).[19]

 Incubation and Rinsing: The substance is rinsed off, and the tissues are incubated for a post-

exposure period (e.g., 42 hours).

 Viability Assessment: Tissue viability is determined using a colorimetric assay (e.g., MTT
assay).[20]

» Endpoint: A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that

the substance is an irritant.[18][20]
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In Vitro Skin Irritation (OECD 439) Workflow.
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In Vitro Mammalian Chromosomal Aberration Test
(OECD 473)

This test identifies substances that cause structural chromosomal aberrations in cultured
mammalian cells.[16][21][22][23]

Methodology:

Cell Culture: Mammalian cells (e.g., human lymphocytes, CHO cells) are cultured.[21]

o Exposure: Cells are exposed to the test substance at various concentrations, with and
without metabolic activation (S9 mix).[21]

e Harvesting: Cells are treated with a metaphase-arresting agent, harvested, and fixed.

» Slide Preparation and Analysis: Chromosome preparations are stained and analyzed
microscopically for structural aberrations.

» Endpoint: A statistically significant, dose-dependent increase in the percentage of cells with
chromosomal aberrations indicates a positive result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ylmethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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